3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol

• Molecular Formula: C15H11BrN2OS
• Molecular Weight: 347.2 g/mol
• IUPAC Name: 3-[[4-(4-bromophenyl)-1,3-thiazol-2-yl]amino]phenol
• InChI: InChI=1S/C15H11BrN2OS/c16-11-6-4-10(5-7-11)14-9-20-15(18-14)17-12-2-1-3-13(19)8-12/h1-9,19H,(H,17,18)
• InChI Key: TZEFHDHSQJYXAU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)O)NC2=NC(=CS2)C3=CC=C(C=C3)Br

Description

3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol, also known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. BPTA is a thiazole-based molecule that has been synthesized through various methods.

Scientific Research Applications

3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antimicrobial, and anti-inflammatory activities. 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has also been reported to inhibit the activity of protein tyrosine phosphatase 1B, which is a potential target for the treatment of type 2 diabetes. In addition, 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has been reported to exhibit antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases.

Mechanism of Action

The mechanism of action of 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol is not fully understood. However, it has been reported to exhibit its biological activities through the inhibition of various enzymes, such as protein tyrosine phosphatase 1B and cyclooxygenase-2. 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has also been reported to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has been reported to exhibit its antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.
Biochemical and Physiological Effects
3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has been reported to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and induce apoptosis. 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has also been reported to exhibit antimicrobial activity against various bacterial strains. Furthermore, 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has been reported to exhibit antioxidant activity by reducing oxidative stress.

Advantages and Limitations for Lab Experiments

3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has several advantages for lab experiments. It is a stable and easily synthesized compound that can be obtained in good yields and purity. 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has also been reported to exhibit good solubility in various solvents, which makes it easy to handle in lab experiments. However, 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has some limitations for lab experiments. It has been reported to exhibit low aqueous solubility, which makes it difficult to study its biological activities in aqueous solutions. Furthermore, 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol has been reported to exhibit poor bioavailability, which makes it difficult to study its pharmacokinetics in vivo.

Future Directions

For scientific research can focus on studying its potential applications in the treatment of type 2 diabetes and oxidative stress-related diseases, as well as improving its aqueous solubility and bioavailability.

Synthesis Methods

3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol can be synthesized through various methods. One such method involves the condensation reaction of 4-bromobenzaldehyde and 2-aminothiophenol, followed by the reaction with 3-hydroxyaniline in the presence of a catalyst. Another method involves the reaction of 2-aminobenzothiazole with 4-bromophenacyl bromide, followed by the reaction with 3-hydroxyaniline in the presence of a base. These methods have been reported to yield 3-{[4-(4-Bromophenyl)-1,3-thiazol-2-yl]amino}phenol in good yields and purity.